3-Phenylpropyl formate 3-Phenylpropyl formate 3-Phenylpropyl formate, also known as benzenepropanol, 1-formate or fema 2895, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 3-Phenylpropyl formate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-phenylpropyl formate is primarily located in the membrane (predicted from logP). 3-Phenylpropyl formate has a sweet, cinnamon, and floral taste.
Brand Name: Vulcanchem
CAS No.: 104-64-3
VCID: VC21017533
InChI: InChI=1S/C10H12O2/c11-9-12-8-4-7-10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2
SMILES: C1=CC=C(C=C1)CCCOC=O
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol

3-Phenylpropyl formate

CAS No.: 104-64-3

Cat. No.: VC21017533

Molecular Formula: C10H12O2

Molecular Weight: 164.2 g/mol

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3-Phenylpropyl formate - 104-64-3

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Description 3-Phenylpropyl formate, also known as benzenepropanol, 1-formate or fema 2895, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 3-Phenylpropyl formate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-phenylpropyl formate is primarily located in the membrane (predicted from logP). 3-Phenylpropyl formate has a sweet, cinnamon, and floral taste.
CAS No. 104-64-3
Molecular Formula C10H12O2
Molecular Weight 164.2 g/mol
IUPAC Name 3-phenylpropyl formate
Standard InChI InChI=1S/C10H12O2/c11-9-12-8-4-7-10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2
Standard InChI Key AMHRXSOVSAQOKL-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CCCOC=O
Canonical SMILES C1=CC=C(C=C1)CCCOC=O

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